3JLX06KCV1
Cat. No. B8570644
M. Wt: 307.57 g/mol
InChI Key: YZZLYLORRBSLTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)COc1ccc(Br)cc1CO
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH2:15][OH:16])[c:5]([O:6][CH2:7][C:8](=[O:9])[O:10][CH2:11][CH3:12])[cH:13][cH:14]1.[Cl:21][CH2:22][Cl:23].[S:17]([Cl:18])([Cl:19])=[O:20]>>[Br:1][c:2]1[cH:3][c:4]([CH2:15][Cl:19])[c:5]([O:6][CH2:7][C:8](=[O:9])[O:10][CH2:11][CH3:12])[cH:13][cH:14]1
|
Inputs
Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CCOC(=O)COc1ccc(Br)cc1CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
